4-[(4-Boc-amino-1-methyl-1h-imidazole-2-carbonyl)amino]-1-methyl-1h-imidazole-2-carboxylic acid

• IUPAC Name: 1-methyl-4-[[1-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]imidazole-2-carbonyl]amino]imidazole-2-carboxylic acid
• InChI: InChI=1S/C15H20N6O5/c1-15(2,3)26-14(25)19-9-7-20(4)10(16-9)12(22)18-8-6-21(5)11(17-8)13(23)24/h6-7H,1-5H3,(H,18,22)(H,19,25)(H,23,24)
• InChI Key: OHFVKDSWUQRLDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CN(C(=N1)C(=O)NC2=CN(C(=N2)C(=O)O)C)C
• Molecular Formula: C15H20N6O5
• Molecular Weight: 364.36 g/mol

Description

This compound, also known as 4-(Boc-amino)-1-methyl-1H-imidazole-2-carboxylic acid, is used in the synthesis of polyamides containing imidazole and pyrrole amino acids. It is also used to prepare distamycin A analogs as DNA binding agents. The compound is a white to greyish white solid.

Synthesis Analysis

The compound is used in the synthesis of polyamides containing imidazole and pyrrole amino acids. It is also used to prepare distamycin A analogs as DNA binding agents. The synthesis of imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole.

Molecular Structure Analysis

The molecular formula of the compound is C10H15N3O4. The InChI string is InChI=1S/C10H15N3O4/c1-10(2,3)17-9(16)12-6-5-13(4)7(11-6)8(14)15/h5H,1-4H3,(H,12,16)(H,14,15).

Chemical Reactions Analysis

The compound is used in the synthesis of polyamides containing imidazole and pyrrole amino acids. It is also used to prepare distamycin A analogs as DNA binding agents. The synthesis of imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

The compound is a white to greyish white solid. It has a molecular weight of 241.25, and a density of 1.29±0.1 g/cm3. The melting point is 200-201 ℃.

Mechanism of Action

The compound is used in the synthesis of polyamides containing imidazole and pyrrole amino acids. These polyamides can be designed to bind to specific DNA sequences and have been shown to be able to modulate gene expression.

Safety and Hazards

The compound is not to be used for therapeutic purposes and cannot be sold to patients. It should be stored at -20 ℃.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that the compound and its derivatives have potential for future research and development in the pharmaceutical industry.